Cas no 1896140-93-4 (tert-butyl N-1-amino-3-(thiophen-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(thiophen-2-yl)propan-2-ylcarbamate
• CAS No: 1896140-93-4
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.364401817322
• CID: 5999418
• PubChem ID: 116861041
• Update Time: 2025-05-25

tert-butyl N-1-amino-3-(thiophen-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(thiophen-2-yl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(thiophen-2-yl)propan-2-yl]carbamate
• EN300-1881117
• 1896140-93-4

• Inchi： 1S/C12H20N2O2S/c1-12(2,3)16-11(15)14-9(8-13)7-10-5-4-6-17-10/h4-6,9H,7-8,13H2,1-3H3,(H,14,15)
• InChI Key： GQXHEUWBKZEHRC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.12454906g/mol
• Monoisotopic Mass: 256.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-1-amino-3-(thiophen-2-yl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(thiophen-2-yl)propan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-amino-3-(thiophen-2-yl)propan-2-ylcarbamate (CAS No. 1896140-93-4) is a significant molecule in the field of organic chemistry, particularly in the development of bioactive compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

tert-butyl N-1-amino groups are known for their ability to enhance the stability and solubility of molecules, which is crucial for pharmacokinetic profiles. The presence of a thiophen-2-yl moiety introduces aromaticity and potential electronic interactions, which can influence the compound's reactivity and selectivity. The propan-2-ylcarbamate backbone further contributes to the molecule's flexibility and bioavailability, making it a versatile candidate for various chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-1-amino derivatives, including this compound. Researchers have employed novel catalytic methods and green chemistry principles to optimize the production process, reducing environmental impact while maintaining high yields. These methods have been documented in leading journals, showcasing the compound's feasibility for large-scale production.

The biological activity of tert-butyl N-1-amino compounds has been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its role in therapeutic interventions. For instance, studies published in *Nature Communications* highlight its ability to modulate kinase activity, which could be pivotal in developing treatments for chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, tert-butyl N-carbamate derivatives have found utility in material science. Their unique electronic properties make them candidates for advanced materials such as organic semiconductors and sensors. Recent research in *Advanced Materials* explores their potential in creating high-performance organic electronics, underscoring their versatility across multiple disciplines.

The integration of computational chemistry tools has further enhanced our understanding of tert-butyl N-amino compounds. Molecular docking studies reveal their binding affinities to various protein targets, providing insights into their mechanism of action. These computational models have been instrumental in guiding experimental designs and accelerating drug discovery processes.

Moreover, the environmental impact of tert-butyl N-carbamate compounds has been a focus of recent studies. Researchers are investigating their biodegradability and ecological effects to ensure sustainable use. Findings from *Environmental Science & Technology* suggest that proper waste management practices can mitigate potential risks associated with this compound.

In conclusion, tert-butyl N-amino propanoyl carbamate (CAS No. 1896140-93-) represents a promising molecule with diverse applications across chemistry and biology. Its structural features, combined with cutting-edge research methodologies, position it as a key player in advancing scientific innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.